Benzyltrimethylammonium tetrachloroiodate
Overview
Description
Benzyltrimethylammonium tetrachloroiodate is a quaternary ammonium salt . It has a linear formula of C6H5CH2N(ICl4)(CH3)3 and a molecular weight of 418.96 . It is used as a stable, selective, and crystalline chlorinating agent for various compounds .
Synthesis Analysis
This compound is used as a reagent in organic synthesis, especially in the oxidation of alkenes and alcohols . A paper published in the Bulletin of the Chemical Society of Japan describes a modification of the Friedlander reaction for the synthesis of 6-chloroquinolines, which involves the formation in situ of the chloroaminoaryl ketone using this compound as a chlorinating agent .Molecular Structure Analysis
The SMILES string for this compound is ClI-(Cl)Cl.CN+©Cc1ccccc1 . This represents the molecular structure of the compound.Chemical Reactions Analysis
This compound is used in the oxidation of alkenes and alcohols . It is also used in the synthesis of 6-chloroquinolines via the Friedlander reaction .Physical And Chemical Properties Analysis
This compound has a molecular weight of 418.96 . It is a solid substance .Scientific Research Applications
Chlorinating Agent
Benzyltrimethylammonium tetrachloroiodate is known to be a stable, selective, and crystalline chlorinating agent for various compounds . It is used in the chlorination of amines having electron-withdrawing groups in the aromatic ring .
Synthesis of 6-Chloroquinolines
It has been used in the synthesis of 6-chloroquinolines . This involves the formation in situ of the chloroaminoaryl ketone using this compound as a chlorinating agent .
Efficient Generator of HCl
This compound also serves as an in situ generator of HCl, which acts as a catalyst for the subsequent Friedlander condensation .
Biological and Pharmaceutical Properties
The synthesis of 6-chloroquinoline derivatives has been considered of great interest to organic chemists owing to their wide range of biological and pharmaceutical properties . These properties include antiparasitic, antitubercular, antibacterial, antifilarial, HIV inhibiting, HMG-CoA reductase inhibiting, cell adhesion inhibiting, cytokine formation inhibiting agents, and allosteric enhancers of the GABAB receptors .
Friedlander Reaction
This compound is used in a modification of the Friedlander reaction for the synthesis of 6-chloroquinolines .
Safe and Convenient Reagent
This solid reagent is considerably safe and convenient, and has a fine selectivity .
Mechanism of Action
Target of Action
Benzyltrimethylammonium tetrachloroiodate is a quaternary ammonium salt that belongs to the class of alkylammonium salts . It primarily targets organic compounds, particularly alkenes and alcohols . The compound acts as a reagent in organic synthesis, playing a crucial role in the oxidation of these targets .
Mode of Action
The compound interacts with its targets (alkenes and alcohols) through a process known as oxidation . Oxidation involves the loss of electrons from a molecule, which can result in changes to the molecule’s structure and properties. In the case of this compound, it serves as a stable and selective chlorinating agent , facilitating the oxidation process and leading to the formation of new compounds .
Biochemical Pathways
It is known that the compound plays a significant role in the oxidation of alkenes and alcohols . This process can lead to various downstream effects, including the formation of new compounds and changes in the properties of the target molecules .
Result of Action
The primary result of this compound’s action is the oxidation of alkenes and alcohols . This leads to the formation of new compounds and changes in the properties of the target molecules . The compound’s unique chemical properties make it an important ingredient in a variety of industrial processes, including pharmaceuticals and agrochemicals .
Safety and Hazards
Benzyltrimethylammonium tetrachloroiodate is classified as a skin corrosive and can cause serious eye damage . It is recommended to avoid breathing its dust and to wear protective clothing, gloves, and eye/face protection when handling it . In case of contact with skin or eyes, it is advised to rinse thoroughly with water and consult a physician .
properties
InChI |
InChI=1S/C10H16N.Cl4I/c1-11(2,3)9-10-7-5-4-6-8-10;1-5(2,3)4/h4-8H,9H2,1-3H3;/q+1;-1 |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
IBXYFQYYVRYALP-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C[N+](C)(C)CC1=CC=CC=C1.Cl[I-](Cl)(Cl)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H16Cl4IN |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20456000 |
Source
|
| Record name | SCHEMBL60416 | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20456000 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
419.0 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
121309-88-4 |
Source
|
| Record name | SCHEMBL60416 | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20456000 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | Benzyltrimethylammonium Tetrachloroiodate [Chlorinating Reagent] | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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